4-(4,5-Dimethyl-1,3-oxazol-2-yl)aniline

• IUPAC Name: 4-(4,5-dimethyl-1,3-oxazol-2-yl)aniline
• InChI: InChI=1S/C11H12N2O/c1-7-8(2)14-11(13-7)9-3-5-10(12)6-4-9/h3-6H,12H2,1-2H3
• InChI Key: NBZPXKWVHMSYOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C2=CC=C(C=C2)N)C
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• CAS RN: 708258-27-9

Description

4-(4,5-Dimethyl-1,3-oxazol-2-yl)aniline, also known as 4-Methyl-1,3-Oxazol-2-yl-benzenamine, is an organic compound that has been studied extensively due to its unique properties and potential applications in scientific research. This compound is a derivative of aniline, an aromatic amine, and is composed of a benzene ring with a methyl and oxazol-2-yl substituent. 4-(4,5-Dimethyl-1,3-oxazol-2-yl)aniline is a colorless, viscous liquid that is soluble in water and polar organic solvents.

Scientific Research Applications

Chemical Synthesis and Material Science Applications

Aniline derivatives, including compounds with structures similar to "4-(4,5-Dimethyl-1,3-oxazol-2-yl)aniline," have been extensively studied for their role in the synthesis of dyes, pharmaceuticals, and polymers. Aniline itself is foundational in the production of numerous industrial chemicals and compounds (Skeen, 1948). Its derivatives, including oxazole-containing compounds, contribute to the development of materials with specific optical, electronic, and mechanical properties, suggesting potential applications in creating advanced materials and high-performance polymers.

Pharmaceutical and Biological Activity

Compounds with structural similarities to "4-(4,5-Dimethyl-1,3-oxazol-2-yl)aniline" have been explored for their biological activities. For instance, azole compounds, including oxazoles and triazoles, exhibit a wide range of biological activities, such as antimicrobial, antifungal, and anticancer properties (Kaushik et al., 2019). These findings highlight the potential of oxazole-aniline derivatives in drug discovery and development.